Cas no 61667-00-3 (Benzo[c][1,7]naphthyridine, 5,6,6a,7,8,9,10,10a-octahydro-, trans-)
![Benzo[c][1,7]naphthyridine, 5,6,6a,7,8,9,10,10a-octahydro-, trans- structure](https://www.kuujia.com/scimg/cas/61667-00-3x500.png)
61667-00-3 structure
Product name:Benzo[c][1,7]naphthyridine, 5,6,6a,7,8,9,10,10a-octahydro-, trans-
Benzo[c][1,7]naphthyridine, 5,6,6a,7,8,9,10,10a-octahydro-, trans- Chemical and Physical Properties
Names and Identifiers
-
- Benzo[c][1,7]naphthyridine, 5,6,6a,7,8,9,10,10a-octahydro-, trans-
- (6aR,10aR)-5,6,6a,7,8,9,10,10a-octahydrobenzo[c][1,7]naphthyridine
- 61667-00-3
- DTXSID10815364
-
- Inchi: InChI=1S/C12H16N2/c1-2-4-10-9(3-1)7-14-12-8-13-6-5-11(10)12/h5-6,8-10,14H,1-4,7H2/t9-,10+/m0/s1
- InChI Key: VOEAQJNTGGKIBW-VHSXEESVSA-N
- SMILES: C1CCC2C(C1)CNC3=C2C=CN=C3
Computed Properties
- Exact Mass: 188.13148
- Monoisotopic Mass: 188.131348519g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 24.9Ų
- XLogP3: 2.7
Experimental Properties
- PSA: 24.92
Benzo[c][1,7]naphthyridine, 5,6,6a,7,8,9,10,10a-octahydro-, trans- Related Literature
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Wenwen Peng,Jingwei Wan,Bing Xie,Xuebing Ma Org. Biomol. Chem., 2014,12, 8336-8345
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Serena Gargiulo,Diederik J. Opperman,Ulf Hanefeld,Isabel W. C. E. Arends,Frank Hollmann Chem. Commun., 2012,48, 6630-6632
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Elena A. Baranova,Belén Albela,Mongia Saïd-Zina,Laurent Bonneviot New J. Chem., 2017,41, 6795-6809
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Fanghua Ning,Ali Saad,Xiuting Li,Dingguo Xia J. Mater. Chem. A, 2021,9, 14392-14399
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Hsin-Chih Yu,Li-Chieh Hsu,Tai-Hsun Chang,Yuan-Yao Li Dalton Trans., 2012,41, 723-726
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